Cas no 1806600-91-8 (4-(3-Methoxy-3-oxopropyl)-2-nitromandelic acid)

• Product Name: 4-(3-Methoxy-3-oxopropyl)-2-nitromandelic acid
• CAS No: 1806600-91-8
• MF: C₁₂H₁₃NO₇
• MW: 283.234123945236
• CID: 4797188
• Update Time: 2025-06-03

4-(3-Methoxy-3-oxopropyl)-2-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methoxy-3-oxopropyl)-2-nitromandelic acid

• Inchi： 1S/C12H13NO7/c1-20-10(14)5-3-7-2-4-8(11(15)12(16)17)9(6-7)13(18)19/h2,4,6,11,15H,3,5H2,1H3,(H,16,17)
• InChI Key： BQJKUHBFKLCDKO-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC(=CC=1[N+](=O)[O-])CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 379
• XLogP3: 0.7
• Topological Polar Surface Area: 130

Additional information on 4-(3-Methoxy-3-oxopropyl)-2-nitromandelic acid

Comprehensive Overview of 4-(3-Methoxy-3-oxopropyl)-2-nitromandelic acid (CAS No. 1806600-91-8)

4-(3-Methoxy-3-oxopropyl)-2-nitromandelic acid (CAS No. 1806600-91-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This compound, characterized by its unique nitromandelic acid backbone and methoxy-3-oxopropyl side chain, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for exploring novel drug delivery systems and enzyme inhibition mechanisms, aligning with current trends in precision medicine and green chemistry.

The growing interest in 4-(3-Methoxy-3-oxopropyl)-2-nitromandelic acid is reflected in its applications across bioconjugation and peptide modification, areas that are pivotal in modern therapeutics. Researchers are particularly intrigued by its potential role in targeted drug design, a hot topic in AI-driven drug discovery. As the demand for highly functionalized intermediates rises, this compound’s relevance in structure-activity relationship (SAR) studies continues to expand, addressing key questions like "How can nitromandelic acid derivatives enhance drug efficacy?"—a frequently searched query in scientific databases.

From a synthetic perspective, CAS No. 1806600-91-8 exemplifies the convergence of sustainable synthesis and molecular diversity. Its nitro group and carboxylic acid moiety offer multiple sites for functionalization, making it a favorite among chemists working on catalysis optimization and multicomponent reactions. These attributes resonate with the broader shift toward atom-efficient methodologies, a trending focus in organic chemistry forums and academic discussions.

In analytical chemistry, 4-(3-Methoxy-3-oxopropyl)-2-nitromandelic acid is often highlighted for its chromatographic behavior and spectroscopic signatures, which are critical for quality control in API manufacturing. The compound’s stability under varying pH conditions also makes it a subject of interest in formulation science, answering common industry questions such as "What are the optimal storage conditions for nitromandelic acid derivatives?"—a practical concern for laboratory technicians and manufacturers alike.

Looking ahead, the compound’s potential in biomaterial engineering and diagnostic probe development positions it at the forefront of interdisciplinary research. With increasing searches for "nitromandelic acid applications" and "methoxy-3-oxopropyl derivatives," this molecule is poised to play a pivotal role in advancing next-generation therapeutics and smart materials. Its adaptability to both traditional and cutting-edge methodologies ensures its enduring relevance in a rapidly evolving scientific landscape.